Cas no 1396859-10-1 (1-(3,4-dimethoxyphenyl)methyl-3-2-(4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylurea)

• Product Name: 1-(3,4-dimethoxyphenyl)methyl-3-2-(4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylurea
• CAS No: 1396859-10-1
• MF: C₁₈H₂₄N₄O₄
• MW: 360.407564163208
• CID: 6201627
• PubChem ID: 71795163
• Update Time: 2025-06-13

1-(3,4-dimethoxyphenyl)methyl-3-2-(4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)methyl-3-2-(4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylurea
• 1-[(3,4-dimethoxyphenyl)methyl]-3-[2-(4-ethyl-6-oxopyrimidin-1-yl)ethyl]urea
• AKOS024545921
• 1-[(3,4-dimethoxyphenyl)methyl]-3-[2-(4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]urea
• 1-(3,4-dimethoxybenzyl)-3-(2-(4-ethyl-6-oxopyrimidin-1(6H)-yl)ethyl)urea
• F6258-0896
• VU0542053-1
• 1396859-10-1

• Inchi： 1S/C18H24N4O4/c1-4-14-10-17(23)22(12-21-14)8-7-19-18(24)20-11-13-5-6-15(25-2)16(9-13)26-3/h5-6,9-10,12H,4,7-8,11H2,1-3H3,(H2,19,20,24)
• InChI Key： WEMIDTPVIXDUNR-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CNC(NCCN1C=NC(CC)=CC1=O)=O)OC

Computed Properties

• Exact Mass: 360.17975526g/mol
• Monoisotopic Mass: 360.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92.3Ų

Additional information on 1-(3,4-dimethoxyphenyl)methyl-3-2-(4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylurea

Comprehensive Overview of 1-(3,4-dimethoxyphenyl)methyl-3-2-(4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylurea (CAS No. 1396859-10-1)

The compound 1-(3,4-dimethoxyphenyl)methyl-3-2-(4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylurea (CAS No. 1396859-10-1) is a chemically synthesized urea derivative with a unique molecular structure. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development. The presence of a dihydropyrimidinone core and dimethoxyphenyl moiety makes it a promising candidate for targeting specific biological pathways, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, the demand for novel small-molecule inhibitors and therapeutic agents has surged, driven by advancements in precision medicine and personalized therapies. Researchers are increasingly exploring compounds like 1-(3,4-dimethoxyphenyl)methyl-3-2-(4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylurea for their potential to address unmet medical needs. Its structural features align with current trends in drug discovery, where heterocyclic compounds and urea derivatives are being investigated for their bioactivity and selectivity.

The synthesis of CAS No. 1396859-10-1 involves multi-step organic reactions, including the formation of the dihydropyrimidinone ring and subsequent functionalization with the dimethoxyphenyl group. This process highlights the compound's complexity and the importance of high-purity synthesis for research applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity and confirming its molecular structure.

From a pharmacological perspective, 1-(3,4-dimethoxyphenyl)methyl-3-2-(4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylurea has shown promise in preliminary studies for its ability to interact with enzyme targets involved in inflammatory and metabolic disorders. Its urea linkage and aromatic substituents contribute to its binding affinity, making it a subject of interest for structure-activity relationship (SAR) studies. Researchers are also investigating its potential as a lead compound for further optimization.

The compound's relevance extends to computational chemistry and molecular modeling, where in silico tools are used to predict its interactions with biological targets. This approach aligns with the growing emphasis on AI-driven drug discovery, a hot topic in the scientific community. By leveraging machine learning algorithms, researchers can accelerate the identification of compounds like CAS No. 1396859-10-1 for specific therapeutic applications.

In conclusion, 1-(3,4-dimethoxyphenyl)methyl-3-2-(4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylurea represents a fascinating area of research with broad implications for medicinal chemistry and pharmacology. Its unique structure and potential bioactivity make it a valuable subject for ongoing studies, particularly in the context of targeted therapies and drug design. As the scientific community continues to explore its properties, this compound may pave the way for innovative treatments in the future.